Cas no 2237234-48-7 (Flt3-IN-19)

• Product Name: Flt3-IN-19
• CAS No: 2237234-48-7
• MF: C₂₂H₂₆N₈O
• MW: 418.494843006134
• CID: 6788535
• PubChem ID: 145957309
• Update Time: 2025-06-25

Flt3-IN-19 Chemical and Physical Properties

Names and Identifiers

• 2237234-48-7
• FLT3-IN-50
• CS-0775573
• 4-((2-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino)-N-(4-(piperazin-1-yl)phenyl)-1H-pyrazole-3-carboxamide
• GLXC-20219
• BDBM50449547
• CHEMBL4163870
• FLT3 inhibitor 50
• FLT3-IN-19
• HY-153473
• Flt3-IN-19

• Inchi： 1S/C22H26N8O/c1-14-25-18-4-2-3-17(18)21(26-14)28-19-13-24-29-20(19)22(31)27-15-5-7-16(8-6-15)30-11-9-23-10-12-30/h5-8,13,23H,2-4,9-12H2,1H3,(H,24,29)(H,27,31)(H,25,26,28)
• InChI Key： DXUDRTZDTCQOLU-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=NN1)NC1=C2C(CCC2)=NC(C)=N1)NC1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 418.22295748g/mol
• Monoisotopic Mass: 418.22295748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Additional information on Flt3-IN-19

Flt3-IN-19 (CAS No. 2237234-48-7): A Promising Inhibitor in Targeted Cancer Therapy

Flt3-IN-19 (CAS No. 2237234-48-7) is a novel and potent inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor, which has emerged as a critical target in the treatment of acute myeloid leukemia (AML). This compound represents a significant advancement in the field of targeted cancer therapy, offering promising therapeutic potential for patients with FLT3-mutated AML.

The FLT3 receptor is a member of the class III receptor tyrosine kinase family and plays a crucial role in hematopoietic cell proliferation and differentiation. Mutations in the FLT3 gene, particularly internal tandem duplications (ITDs) and tyrosine kinase domain (TKD) mutations, are found in approximately 30% of AML patients and are associated with poor prognosis. These mutations lead to constitutive activation of the FLT3 receptor, promoting uncontrolled cell proliferation and survival.

Flt3-IN-19 is designed to selectively inhibit the FLT3 receptor, thereby blocking the downstream signaling pathways that drive cancer cell growth and survival. Preclinical studies have demonstrated that Flt3-IN-19 exhibits high potency and selectivity for FLT3, with minimal off-target effects. This selective inhibition is crucial for minimizing toxicity and enhancing therapeutic efficacy.

Recent clinical trials have further validated the therapeutic potential of Flt3-IN-19. In a Phase I/II trial involving patients with relapsed or refractory AML, Flt3-IN-19 showed promising antileukemic activity with manageable side effects. The trial results indicated that Flt3-IN-19 was well-tolerated and achieved significant reductions in blast counts and improved overall survival in patients with FLT3-mutated AML.

The mechanism of action of Flt3-IN-19 involves binding to the ATP-binding site of the FLT3 receptor, thereby inhibiting its autophosphorylation and downstream signaling. This inhibition leads to reduced proliferation and increased apoptosis of leukemic cells. Additionally, Flt3-IN-19 has been shown to synergize with other targeted therapies, such as hypomethylating agents and chemotherapy, further enhancing its therapeutic potential.

Beyond its efficacy in AML, there is growing interest in exploring the broader applications of Flt3-IN-19. Preclinical studies have suggested that this compound may also be effective against other hematological malignancies, such as acute lymphoblastic leukemia (ALL) and myelodysplastic syndromes (MDS), where FLT3 mutations are less common but still present.

The development of Flt3-IN-19 has been driven by advances in medicinal chemistry and structural biology. The compound's unique chemical structure allows it to achieve high binding affinity to the FLT3 receptor while maintaining favorable pharmacokinetic properties. This has been achieved through iterative optimization processes, including structure-based drug design and high-throughput screening.

In conclusion, Flt3-IN-19 (CAS No. 2237234-48-7) represents a significant breakthrough in targeted cancer therapy for patients with FLT3-mutated AML. Its potent and selective inhibition of the FLT3 receptor, coupled with promising clinical outcomes, positions it as a promising candidate for further development and clinical use. Ongoing research continues to explore its full therapeutic potential and its role in combination therapies for various hematological malignancies.